Cas no 1644-75-3 (9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-)

2-Chloro-9-methyl-6-(trifluoromethyl)-9H-purine is a purine derivative with significant utility in medicinal chemistry and pharmaceutical research. The compound features a chloro substituent at the 2-position and a trifluoromethyl group at the 6-position, enhancing its reactivity and potential as a versatile intermediate. The methyl group at the 9-position improves stability and modulates electronic properties. Its trifluoromethyl moiety contributes to increased lipophilicity and metabolic resistance, making it valuable for drug discovery applications. This scaffold is particularly relevant in the synthesis of nucleoside analogs and enzyme inhibitors. The compound’s structural features enable selective modifications, facilitating its use in developing targeted bioactive molecules. High purity and well-defined synthetic pathways ensure reproducibility for research applications.
9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- structure
1644-75-3 structure
Product Name:9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-
CAS No:1644-75-3
MF:C7H4ClF3N4
MW:236.581669807434
CID:191444
PubChem ID:248784
Update Time:2025-05-27

9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-
    • 2-chloro-9-methyl-6-(trifluoromethyl)purine
    • 2-chloro-9-methyl-6-(trifluoromethyl)-9h-purine
    • 2-chloro-9-methyl-6-trifluoromethyl-9H-purine
    • 9-Methyl-2-chlor-6-trifluormethyl-purin
    • AC1L6N38
    • AC1Q4K1V
    • AR-1E0408
    • CTK4D1830
    • NSC66234
    • AKOS000320385
    • 9H-Purine, 2-chloro-9-methyl-6-(trifluoromethyl)-
    • CS-0260390
    • NSC-66234
    • EN300-7506887
    • DTXSID20290047
    • BAA64475
    • 1644-75-3
    • Z1509671610
    • Inchi： 1S/C7H4ClF3N4/c1-15-2-12-3-4(7(9,10)11)13-6(8)14-5(3)15/h2H,1H3
    • InChI Key： AVWDQAFPAQLSFQ-UHFFFAOYSA-N
    • SMILES： ClC1=NC(C(F)(F)F)=C2C(=N1)N(C)C=N2

Computed Properties

  • Exact Mass: 236.00782
  • Monoisotopic Mass: 236.007658
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.6
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.74
  • Boiling Point: 248.4°C at 760 mmHg
  • Flash Point: 104°C
  • Refractive Index: 1.615
  • PSA: 43.6
  • LogP: 2.03550

9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- Pricemore >>

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Chemenu
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1PlusChem
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1PlusChem
1P001VCM-250mg
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1PlusChem
1P001VCM-500mg
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1PlusChem
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9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1644-75-3)9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-
Order Number:A1002130
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:59
Price ($):3292.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1644-75-3)9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-
A1002130
Purity:99%
Quantity:1g
Price ($):3292.0
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